2-(4-nitrophenyl)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-nitrophenyl)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is also known as N-[2-(4-Nitrophenyl)-2-[(4-phenyl-1-piperazinyl)sulfonyl]ethyl]acetamide and is commonly abbreviated as NPPES.
Scientific Research Applications
- Application : 2-(4-nitrophenyl)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide has been investigated as a potential protease inhibitor. Researchers explore its ability to selectively inhibit specific proteases, which could lead to therapeutic interventions for protease-related diseases .
- Application : This compound has been studied for its impact on apoptotic pathways. By modulating apoptosis, it may offer therapeutic potential in cancer treatment or tissue regeneration .
- Application : Researchers investigate whether 2-(4-nitrophenyl)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide affects chromatin remodeling or epigenetic marks. It could provide insights into epigenetic therapies or gene regulation .
- Application : Scientists explore how this compound impacts metabolic enzymes or pathways. It might serve as a tool to dissect metabolic processes or identify potential drug targets .
- Application : Researchers assess whether 2-(4-nitrophenyl)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide modulates MAPK pathway components. Insights gained could inform targeted therapies .
- Application : Investigations focus on whether this compound inhibits specific tyrosine kinases. If so, it could be a potential therapeutic agent for tyrosine kinase-driven diseases .
Protease Inhibition
Apoptosis Modulation
Chromatin and Epigenetics Research
Metabolic Studies
MAPK Signaling Pathway Investigation
Tyrosine Kinase Inhibition
properties
IUPAC Name |
2-(4-nitrophenyl)-N-[2-(4-phenylpiperazin-1-yl)sulfonylethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O5S/c25-20(16-17-6-8-19(9-7-17)24(26)27)21-10-15-30(28,29)23-13-11-22(12-14-23)18-4-2-1-3-5-18/h1-9H,10-16H2,(H,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBFIRROFFMXCDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2)S(=O)(=O)CCNC(=O)CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-nitrophenyl)-N-(2-((4-phenylpiperazin-1-yl)sulfonyl)ethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.